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Compound of Interest

Compound Name: BAR-072

Cat. No.: B15580048

Get Quote

Disclaimer: The antibody "BAR-072" could not be definitively identified from public resources.

The following technical support guide has been generated for a representative antibody, Anti-

Transferrin Receptor 1 (TfR1, CD71) Monoclonal Antibody (clone BAR-072), to demonstrate a

comprehensive validation and troubleshooting resource. TfR1 is a well-characterized protein

involved in iron uptake.[1]

Frequently Asked Questions (FAQs)
Q1: What is the target of the Anti-TfR1 mAb (clone BAR-072)? A1: This antibody targets the

human Transferrin Receptor 1 (TfR1), also known as CD71. TfR1 is a type II transmembrane

glycoprotein essential for iron uptake through receptor-mediated endocytosis of iron-bound

transferrin.[1]

Q2: What is the expected molecular weight of TfR1 in a Western Blot? A2: Transferrin Receptor

1 is a disulfide-linked homodimer. Under reducing conditions, the monomer runs at

approximately 95 kDa. Under non-reducing conditions, the dimer will appear at approximately

190 kDa.

Q3: In which applications has the BAR-072 clone been validated? A3: The BAR-072 clone has

been validated for use in Western Blotting (WB), Immunocytochemistry (ICC),
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Immunohistochemistry (IHC-P), and Flow Cytometry (FC). See the validation summary table

below for recommended starting dilutions.

Q4: What is the subcellular localization of TfR1? A4: TfR1 is primarily localized to the plasma

membrane.[1] It undergoes continuous endocytosis and recycling between the plasma

membrane and endosomes as part of its function in iron uptake.

Quantitative Data Summary
Table 1: Recommended Starting Dilutions

Application Recommended Dilution

Western Blot (WB) 1:1000 - 1:2000

Immunocytochemistry (ICC/IF) 1:200 - 1:500

Immunohistochemistry (IHC-P) 1:100 - 1:300

Flow Cytometry (FC) 1:50 - 1:100

Note: Optimal dilutions should be determined empirically by the end-user.

Table 2: Species Reactivity
Species Reactivity Validation Method

Human + WB, ICC, IHC, FC

Mouse + WB

Rat - Not Tested

Troubleshooting Guides
Western Blotting

Q: I see no band or a very weak band at 95 kDa.

Antibody Dilution: Your antibody may be too dilute. Try a lower dilution (e.g., 1:500).
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Protein Load: Ensure you have loaded sufficient protein (20-30 µg of total lysate is

recommended). Use a positive control lysate from a cell line with high TfR1 expression

(e.g., HeLa, K562).

Transfer Efficiency: Verify successful protein transfer from the gel to the membrane by

Ponceau S staining.

Secondary Antibody: Ensure your secondary antibody is appropriate for the primary (e.g.,

anti-mouse IgG) and is not expired.

Q: I see multiple bands or high background.

Blocking: Increase the blocking time to 1.5-2 hours at room temperature or use a different

blocking agent (e.g., 5% BSA instead of milk).

Washing Steps: Increase the number and duration of wash steps after primary and

secondary antibody incubations to remove non-specific binding.

Antibody Concentration: The primary or secondary antibody concentration may be too

high. Try a higher dilution.

Sample Purity: The presence of TfR1 dimers (190 kDa) or degradation products may

result in extra bands. Ensure fresh lysate and proper sample preparation.

Immunohistochemistry (IHC)
Q: I have weak or no staining in my tissue sections.

Antigen Retrieval: TfR1 staining in paraffin-embedded tissues is highly dependent on

proper heat-induced epitope retrieval (HIER). Ensure your HIER protocol (e.g., using

citrate buffer, pH 6.0) is optimized.

Antibody Incubation: Increase the primary antibody incubation time, for example, overnight

at 4°C.

Tissue Permeabilization: Ensure adequate permeabilization (e.g., with Triton X-100 or

Tween-20) if staining intracellular epitopes, although TfR1 is primarily membranous.
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Q: I am observing high background staining.

Endogenous Peroxidase: If using an HRP-based detection system, ensure endogenous

peroxidase activity is quenched (e.g., with 3% H₂O₂).

Non-specific Binding: Use a serum block from the same species as your secondary

antibody (e.g., goat serum for a goat anti-mouse secondary).

Primary Antibody Concentration: The primary antibody may be too concentrated. Titrate to

a higher dilution.

Signaling and Experimental Workflow Diagrams
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Caption: Receptor-mediated endocytosis pathway for iron uptake via Transferrin Receptor 1

(TfR1).
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Caption: General workflow for the validation of a new primary antibody for multiple applications.

Detailed Experimental Protocols
Protocol 1: Western Blotting
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Lysate Preparation: Collect cells and lyse in RIPA buffer supplemented with protease

inhibitors. Determine protein concentration using a BCA assay.

SDS-PAGE: Denature 20-30 µg of protein lysate per lane by boiling in Laemmli sample

buffer (with β-mercaptoethanol for reducing conditions). Separate proteins on a 4-15%

polyacrylamide gel.

Membrane Transfer: Transfer proteins to a PVDF membrane. Confirm transfer with Ponceau

S stain.

Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST (Tris-Buffered

Saline, 0.1% Tween-20) for 1 hour at room temperature.

Primary Antibody Incubation: Incubate the membrane with Anti-TfR1 mAb (clone BAR-072)

diluted 1:1000 in blocking buffer overnight at 4°C with gentle agitation.

Washing: Wash the membrane 3 times for 10 minutes each with TBST.

Secondary Antibody Incubation: Incubate with an HRP-conjugated anti-mouse IgG

secondary antibody, diluted in blocking buffer according to the manufacturer's instructions,

for 1 hour at room temperature.

Washing: Repeat the wash step (6).

Detection: Apply an enhanced chemiluminescence (ECL) substrate and visualize the signal

using a digital imager or film. The expected band size is ~95 kDa.

Protocol 2: Immunocytochemistry (IF)
Cell Culture: Grow cells on sterile glass coverslips in a culture dish until they reach 60-70%

confluency.

Fixation: Wash cells with PBS, then fix with 4% paraformaldehyde (PFA) in PBS for 15

minutes at room temperature.

Permeabilization: Wash 3 times with PBS. Permeabilize cells with 0.25% Triton X-100 in

PBS for 10 minutes.
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Blocking: Wash 3 times with PBS. Block with 1% BSA in PBST (PBS + 0.1% Tween-20) for 1

hour.

Primary Antibody Incubation: Dilute Anti-TfR1 mAb (clone BAR-072) 1:400 in blocking buffer

and incubate overnight at 4°C.

Washing: Wash 3 times for 5 minutes each with PBST.

Secondary Antibody Incubation: Incubate with a fluorescently-conjugated anti-mouse IgG

secondary antibody (e.g., Alexa Fluor 488), diluted in blocking buffer, for 1 hour at room

temperature in the dark.

Counterstain & Mounting: Wash 3 times with PBST. Incubate with DAPI (1 µg/mL) for 5

minutes to stain nuclei. Wash once with PBS and mount the coverslip onto a microscope

slide using an anti-fade mounting medium.

Imaging: Visualize using a fluorescence or confocal microscope. Expect to see staining

primarily on the cell membrane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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